Cas no 952183-53-8 (Ethyl 4-cyano-3-fluorobenzoate)

Ethyl 4-cyano-3-fluorobenzoate structure

952183-53-8 structure

Product Name:Ethyl 4-cyano-3-fluorobenzoate

CAS No:952183-53-8

Molecular Formula:C₁₀H₈FNO₂

Molecular Weight:193.174426078796

MDL:MFCD09607944

CID:1027419

Ethyl 4-cyano-3-fluorobenzoate Properties

Names and Identifiers

- Ethyl 4-cyano-3-fluorobenzoate
- Ethyl 4-cyano-3-fluorobenzenecarboxylate
- Ethyl 4-cyano-3-fluorobenzoate (ACI)
- MDL： MFCD09607944
- InChIKey： OEYSQQVQGGLOQP-UHFFFAOYSA-N
- Inchi： 1S/C10H8FNO2/c1-2-14-10(13)7-3-4-8(6-12)9(11)5-7/h3-5H,2H2,1H3
- SMILES： N#CC1C(F)=CC(C(OCC)=O)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 14

Ethyl 4-cyano-3-fluorobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00IJBK-250mg	ethyl 4-cyano-3-fluorobenzoate	952183-53-8	95%	250mg	$16.00	2024-04-19
A2B Chem LLC	AI64048-250mg	Ethyl 4-cyano-3-fluorobenzoate	952183-53-8	95%	250mg	$15.00	2024-07-18
Aaron	AR00IJJW-250mg	ethyl 4-cyano-3-fluorobenzoate	952183-53-8	98%	250mg	$7.00	2024-07-18
abcr	AB258083-250mg	Ethyl 4-cyano-3-fluorobenzenecarboxylate, 95%; .	952183-53-8	95%	250mg	€93.80
Alichem	A019096035-10g	Ethyl 4-cyano-3-fluorobenzoate	952183-53-8	95%	10g	$541.36	2023-08-31
Ambeed	A192210-250mg	Ethyl 4-cyano-3-fluorobenzoate	952183-53-8	95%	250mg	$20.0	2024-08-02
Apollo Scientific	PC28230-1g	Ethyl 4-cyano-3-fluorobenzoate	952183-53-8	98+%	1g	£54.00	2024-05-23
Chemenu	CM309768-5g	Ethyl 4-cyano-3-fluorobenzoate	952183-53-8	95%	5g	$215
eNovation Chemicals LLC	D565414-1g	Ethyl 4-Cyano-3-Fluorobenzoate	952183-53-8	97%	1g	$200	2022-10-13
Fluorochem	218052-1g	Ethyl 4-cyano-3-fluorobenzoate	952183-53-8	95%	1g	￡66.00	2022-03-01

Ethyl 4-cyano-3-fluorobenzoate Related Literature

1. The electronic structure of FeV-cofactor in vanadium-dependent nitrogenase†

Zhi-Yong Yang,Emilio Jimenez-Vicente,Hayden Kallas,Dmitriy A. Lukoyanov,Hao Yang,Julia S. Martin del Campo,Dennis R. Dean,Brian M. Hoffman,Lance C. Seefeldt Chem. Sci., 2021,12, 6913-6922
2. Simple dissymmetrical and asymmetrical Tröger's bases: photophysical and structural characterization†

New J. Chem., 2020,44, 10973-10981
3. Preparation of multi-temperature responsive elastomers by generating ionic networks in 1,2-polybutadiene using an anionic melting method

Jinhui Liu,Yuka Yuan,Zhibin Niu,Qian Li,Fansen Meng,Zhaobo Wang,Jing Hua Soft Matter, 2020,16, 3686-3694
4. Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†

Mohamed S. A. Hamza,Andrew G. Cregan,Nicola E. Brasch,Rudi van Eldik Dalton Trans., 2003, 596-602
5. Development and evaluation of new cyclooctynes for cell surface glycan imaging in cancer cells†

André A. Neves,Shaun Stairs,Heather Ireland-Zecchini,Kevin M. Brindle,Finian J. Leeper Chem. Sci., 2011,2, 932-936
6. Removal of trichloroethene by glucose oxidase immobilized on magnetite nanoparticles†

Mengyang Wang,Yao Huang RSC Adv., 2023,13, 11853-11864
7. Thermoelectric properties of two-dimensional selenene and tellurene from group-VI elements†

Chensheng Lin,Wendan Cheng,Guoliang Chai,Hao Zhang Phys. Chem. Chem. Phys., 2018,20, 24250-24256
8. B-TUD-1: a versatile mesoporous catalyst†

Adeline Ranoux,Kristina Djanashvili,Isabel W. C. E. Arends,Ulf Hanefeld RSC Adv., 2013,3, 21524-21534
9. Salt modified starch: sustainable, recyclable plastics

Andrew P. Abbott,Andrew D. Ballantyne,Jesus Palenzuela Conde,Karl S. Ryder,William R. Wise Green Chem., 2012,14, 1302-1307
10. Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids†

CrystEngComm, 2013,15, 3654-3663

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